Cas no 139443-40-6 (Ethyl 3-ethyl-1,2,4-oxadiazole-5-carboxylate)

• Product Name: Ethyl 3-ethyl-1,2,4-oxadiazole-5-carboxylate
• CAS No: 139443-40-6
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• MDL: MFCD08275043
• CID: 902797
• PubChem ID: 14998366
• Update Time: 2025-04-19

Ethyl 3-ethyl-1,2,4-oxadiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-ethyl-1,2,4-oxadiazole-5-carboxylate
• 3-Ethyl-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester
• 3-ethyl-1,2,4-Oxadiazole-5-carboxylic acid ethyl ester
• 1,2,4-OXADIAZOLE-5-CARBOXYLIC ACID,3-ETHYL-,ETHYL ESTER
• AGN-PC-003A89
• EN300-392984
• DTXSID50566727
• AS-5240
• AKOS012662969
• CS-0216306
• 139443-40-6
• AB44611
• C90399
• DB-063309
• MFCD08275043
• SCHEMBL9461101
• 1,2,4-OXADIAZOLE-5-CARBOXYLIC ACID, 3-ETHYL-, ETHYL ESTER

• MDL： MFCD08275043
• Inchi： 1S/C7H10N2O3/c1-3-5-8-6(12-9-5)7(10)11-4-2/h3-4H2,1-2H3
• InChI Key： BHPIMJOELWDAGZ-UHFFFAOYSA-N
• SMILES： O(C(C1=NC(CC)=NO1)=O)CC

Computed Properties

• Exact Mass: 170.06900
• Monoisotopic Mass: 170.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• PSA: 65.22000
• LogP: 0.80870